5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione

• IUPAC Name: 5-(3,4-dichlorophenyl)cyclohexane-1,3-dione
• InChI: InChI=1S/C12H10Cl2O2/c13-11-2-1-7(5-12(11)14)8-3-9(15)6-10(16)4-8/h1-2,5,8H,3-4,6H2
• InChI Key: RNSOWNAHAULUPX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)CC1=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2O2
• DSSTOX Substance ID: DTXSID90344748
• Molecular Weight: 257.11 g/mol
• CAS RN: 27463-42-9

Description

Synthesis Analysis

The synthesis of 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione can be achieved from 4-(3,4-dichlorophenyl)but-3-en-2-one and Diethyl malonate. Chemicalbook provides three synthetic routes for this compound.

Molecular Structure Analysis

The molecular formula of 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione is C12H10Cl2O2. The molecular weight is 257.11.

Scientific Research Applications

Herbicides and Weed Control

• Dimedone , a derivative of 1,3-cyclohexanedione, is widely used as a reagent. However, several herbicides targeting grasses are also based on this core structure. .

Synthesis of Benzophenanthridine Derivatives

• Researchers have employed 1,3-cyclohexanedione in the synthesis of benzophenanthridine derivatives . .

Parthenium hysterophorus Weed Management

• .

Hexahydrobenzo[a]phenanthridin-4-one Derivatives

• .

Iodine-Catalyzed Synthesis of 2H-Pyrans

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Safety and Hazards

The safety data sheet for 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione suggests that it should be handled with care. In case of inhalation, move the victim into fresh air. If not breathing, give artificial respiration and consult a doctor immediately. Following skin contact, take off contaminated clothing immediately, wash off with soap and plenty of water, and consult a doctor.

Synthesis routes and methods

Procedure details

A solution of 1.3 g of sodium metal in 30 ml of ethanol is treated with 9 g of diethylmalonate and an ethanolic solution of 12.1 g of 3,4-dichlorobenzalacetone, heated under reflux for 15 min, cooled and concentrated to dryness in vacuo. The residue is treated with 400 ml of water containing 7 g of 80% potassium hydroxide pellets and heated under reflux for 2 hr. Insoluble material is removed and the filtrate is acidified with concentrated sulfuric acid, heated under reflux until carbon dioxide evolution ceases, cooled, filtered, washed with water and dried. Recrystallization from 2-propanol gives 5-(3,4-dichlorophenyl)-1,3-cyclohexanedione; mp 198°-200° C.